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Compound of Interest

Compound Name: Cyclotene propionate

CAS No.: 87-55-8

Cat. No.: B1582436

Get Quote

Introduction: The Analytical Imperative for
Cyclotene Propionate
Cyclotene propionate, known systematically as (2-methyl-5-oxocyclopent-1-en-1-yl)

propanoate, is a significant molecule in the flavor and fragrance industry, valued for its complex

caramellic, fruity, and nutty aroma profile. For researchers in drug development and

metabolomics, understanding the precise molecular structure and purity of such compounds is

paramount. Spectroscopic analysis provides the definitive toolkit for this elucidation, offering a

non-destructive window into the molecule's atomic framework.

This guide provides an in-depth technical overview of the expected Nuclear Magnetic

Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for Cyclotene
propionate. As direct, published experimental spectra for this specific molecule are not readily

available, this document leverages a first-principles approach. By dissecting the molecule into

its constituent parts—the "Cyclotene" core (2-hydroxy-3-methyl-2-cyclopenten-1-one) and the

propionate ester group—we can predict and interpret the spectroscopic data with a high degree

of scientific confidence. This approach not only provides a robust analytical framework for
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Cyclotene propionate but also serves as a methodological template for the characterization of

related novel esters.

Molecular Structure and Spectroscopic Overview
Cyclotene propionate is formed by the esterification of Cyclotene's enolic hydroxyl group with

propionic acid. This seemingly simple modification significantly alters the molecule's electronic

and physical properties, which are in turn reflected in its spectroscopic signatures.

Caption: Molecular structure of Cyclotene propionate, highlighting the Cyclotene core and the

attached propionate group.

Part 1: Nuclear Magnetic Resonance (NMR)
Spectroscopy
NMR spectroscopy is arguably the most powerful tool for elucidating the structure of organic

molecules in solution. By probing the magnetic environments of ¹H and ¹³C nuclei, we can map

out the carbon skeleton and the placement of protons, providing unambiguous structural

confirmation.

1.1: Predicted ¹H NMR Spectrum of Cyclotene
Propionate
The ¹H NMR spectrum of Cyclotene propionate is predicted by considering the individual

contributions of the Cyclotene core and the propionate chain. We will use the well-documented

spectrum of ethyl propionate as a proxy for the chemical shifts and coupling patterns of the

propionyl group.[1][2][3][4][5]

Expected Chemical Shifts and Multiplicities:
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Predicted
Chemical Shift
(ppm)

Multiplicity
Number of
Protons

Assignment Rationale

~2.5 - 2.8 Multiplet 4H

-CH₂-CH₂-

(Cyclopentenone

ring)

These methylene

groups are

adjacent to both

a carbonyl and a

double bond,

leading to a

complex splitting

pattern in the

deshielded

aliphatic region.

~2.0 Singlet 3H -CH₃ (on ring)

This methyl

group is attached

to the double

bond of the

enone system,

resulting in a

downfield shift

compared to a

standard alkyl

methyl group.

The absence of

adjacent protons

leads to a

singlet.

~2.6 Quartet 2H -O-C(=O)-CH₂- The methylene

group of the

propionate is

adjacent to a

carbonyl group,

causing a

significant

downfield shift. It

is split into a
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quartet by the

neighboring

methyl group.

~1.2 Triplet 3H -CH₂-CH₃

This is a classic

ethyl group

pattern, with the

methyl protons

being split into a

triplet by the

adjacent

methylene group.

1.2: Predicted ¹³C NMR Spectrum of Cyclotene
Propionate
The ¹³C NMR spectrum will reveal the carbon backbone of the molecule. The chemical shifts

are highly sensitive to the electronic environment, allowing for the clear identification of

carbonyl, olefinic, and aliphatic carbons.

Expected Chemical Shifts:
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Predicted Chemical Shift
(ppm)

Carbon Assignment Rationale

~205 C=O (Ketone in ring)

The ketone carbonyl in the

five-membered ring is

expected at a very downfield

chemical shift.

~173 C=O (Ester)
The ester carbonyl carbon is

typically found in this region.[6]

~150-160 C=C (Olefinic carbons)

The two carbons of the double

bond in the enone system will

be significantly deshielded.

~60 -O-C(=O)-CH₂-

The carbon of the propionate's

methylene group attached to

the ester oxygen.

~30-35 -CH₂-CH₂- (Ring)
The aliphatic carbons within

the cyclopentenone ring.

~28 -O-C(=O)-CH₂-

The carbon of the propionate's

methylene group adjacent to

the carbonyl.

~15 -CH₃ (on ring)
The methyl carbon attached to

the double bond.

~9 -CH₂-CH₃
The terminal methyl carbon of

the propionate group.

1.3: Experimental Protocol for NMR Data Acquisition
A self-validating NMR protocol ensures reproducibility and high-quality data. The following is a

robust procedure for acquiring ¹H and ¹³C NMR spectra.

Workflow for NMR Sample Preparation and Analysis:
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Sample Preparation

Data Acquisition

Data Processing

Weigh 5-10 mg of Cyclotene Propionate for ¹H NMR
(20-50 mg for ¹³C NMR)

Dissolve in ~0.7 mL of deuterated chloroform (CDCl₃)

Add a small amount of Tetramethylsilane (TMS)
as an internal standard (0 ppm)

Filter the solution through a pipette with a cotton plug
into a clean, dry 5mm NMR tube

Insert the sample into the NMR spectrometer

Lock onto the deuterium signal of the solvent

Shim the magnetic field to achieve high homogeneity

Acquire the ¹H NMR spectrum (e.g., 16 scans)

Acquire the ¹³C NMR spectrum (e.g., 1024 scans)

Apply Fourier Transform to the Free Induction Decay (FID)

Phase correct the spectrum

Calibrate the chemical shift scale to TMS (0.00 ppm)

Integrate the peaks in the ¹H spectrum

Assign peaks to the molecular structure

Click to download full resolution via product page

Caption: A standardized workflow for acquiring high-quality NMR spectra.
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Part 2: Infrared (IR) Spectroscopy
IR spectroscopy probes the vibrational frequencies of chemical bonds. It is an excellent

technique for identifying the functional groups present in a molecule.

2.1: Predicted IR Spectrum of Cyclotene Propionate
The IR spectrum of Cyclotene propionate will be dominated by strong absorptions from its

two carbonyl groups (ketone and ester) and the C-O bonds of the ester.

Expected IR Absorption Bands:
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Wavenumber
(cm⁻¹)

Functional Group Vibrational Mode Rationale

~1750 Ester C=O Stretch

The ester carbonyl

typically absorbs at a

higher frequency than

a ketone.[7]

~1715
Ketone C=O

(conjugated)
Stretch

Conjugation with the

double bond in the

enone system lowers

the absorption

frequency compared

to a saturated ketone.

~1640 C=C Stretch

The carbon-carbon

double bond in the

ring will show a

stretching vibration in

this region.

~1200-1000 C-O Stretch

Strong, characteristic

stretches for the C-O

single bonds of the

ester group will be

prominent.

~2950-2850 C-H Stretch

Aliphatic C-H

stretches from the

methyl and methylene

groups.

2.2: Experimental Protocol for IR Data Acquisition
For a liquid sample like Cyclotene propionate, a simple and effective method is to use

Attenuated Total Reflectance (ATR) FT-IR.

Workflow for ATR-FTIR Analysis:
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Clean the ATR crystal (e.g., diamond or zinc selenide)
with a suitable solvent (e.g., isopropanol) and dry completely

Acquire a background spectrum of the empty ATR crystal

Place a small drop of neat Cyclotene Propionate
on the ATR crystal

Acquire the sample spectrum (typically 32 scans are co-added)

The instrument's software automatically subtracts the background
from the sample spectrum to produce the final IR spectrum

Clean the ATR crystal thoroughly after analysis

Click to download full resolution via product page

Caption: A streamlined workflow for obtaining an IR spectrum using an ATR accessory.

Part 3: Mass Spectrometry (MS)
Mass spectrometry provides information about the mass-to-charge ratio of a molecule and its

fragments. This allows for the determination of the molecular weight and can provide significant

structural information based on the fragmentation pattern.

3.1: Predicted Mass Spectrum of Cyclotene Propionate
For a volatile compound like Cyclotene propionate, Gas Chromatography-Mass Spectrometry

(GC-MS) with Electron Ionization (EI) is the ideal technique.
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Expected Key Fragments:

Molecular Ion (M⁺): The parent ion should be observed at m/z = 168, corresponding to the

molecular weight of C₉H₁₂O₃.

Base Peak: The most intense peak in the spectrum is likely to be from a stable fragment. A

probable candidate is the acylium ion from the loss of the propionyl group, or a fragment

from the Cyclotene core.

Key Fragmentation Pathways:

Loss of the Propionyl Group: A key fragmentation would be the cleavage of the ester,

leading to a fragment corresponding to the Cyclotene core at m/z = 111.

Loss of an Ethyl Radical: Cleavage of the bond between the carbonyl carbon and the ethyl

group of the propionate would result in a fragment at m/z = 139.

McLafferty Rearrangement: While less likely for the propionate itself, rearrangements

within the Cyclotene ring upon ionization are possible. The mass spectrum for 2-hydroxy-

3-methyl-2-cyclopenten-1-one is available from the NIST database and shows a prominent

peak at m/z = 112 (the molecular ion).[8][9][10]

3.2: Experimental Protocol for GC-MS Data Acquisition
A robust GC-MS protocol is essential for both qualitative identification and quantitative analysis.

Workflow for GC-MS Analysis:
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Sample Preparation

Gas Chromatography

Mass Spectrometry

Data Analysis

Prepare a dilute solution of Cyclotene Propionate
(~100 ppm) in a volatile solvent (e.g., ethyl acetate)

Transfer the solution to a 2 mL GC autosampler vial

Inject 1 µL of the sample into the GC inlet (e.g., at 250°C)

The sample is vaporized and separated on a capillary column
(e.g., a DB-5ms column) using a temperature gradient

Eluted compounds enter the MS ion source (Electron Ionization at 70 eV)

Ions are separated by the mass analyzer (e.g., a quadrupole)
and detected

A mass spectrum is generated for each time point in the chromatogram

Identify the peak corresponding to Cyclotene Propionate in the total ion chromatogram

Extract the mass spectrum for that peak

Compare the experimental spectrum with library spectra (if available)
and interpret the fragmentation pattern

Click to download full resolution via product page

Caption: A comprehensive workflow for the analysis of Cyclotene propionate by GC-MS.
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Conclusion
The spectroscopic characterization of Cyclotene propionate is a multi-faceted process that

relies on the synergistic interpretation of NMR, IR, and MS data. While direct experimental

spectra may not always be readily available, a thorough understanding of the spectroscopic

properties of the molecule's constituent functional groups allows for accurate prediction and

confident identification. The protocols and predicted data presented in this guide provide a

robust framework for researchers to approach the analysis of Cyclotene propionate and

related compounds, ensuring both scientific integrity and experimental efficiency.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
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